5-bromo-2-methoxybenzyl imidothiocarbamate
Overview
Description
5-bromo-2-methoxybenzyl imidothiocarbamate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BRIM, and it is a member of the imidothiocarbamate family of compounds. BRIM has been shown to have a wide range of biochemical and physiological effects, and it is used in various laboratory experiments to investigate these effects.
Mechanism of Action
The mechanism of action of BRIM is not fully understood, but it is believed to involve the inhibition of specific enzymes involved in cancer cell growth and proliferation. BRIM has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a crucial role in the regulation of gene expression.
Biochemical and Physiological Effects:
BRIM has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer properties, BRIM has also been investigated for its potential as an anti-inflammatory agent. BRIM has been shown to inhibit the production of pro-inflammatory cytokines, which play a crucial role in the development of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BRIM in laboratory experiments is its potency. BRIM has been shown to have potent anti-cancer and anti-inflammatory properties, which make it an ideal candidate for investigating these effects. However, one of the limitations of using BRIM is its potential toxicity. BRIM has been shown to be toxic to certain cell types, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving BRIM. One potential area of research is the development of new BRIM analogs with improved potency and selectivity. Another area of research is the investigation of the potential of BRIM as a therapeutic agent for other diseases, such as autoimmune disorders and neurodegenerative diseases. Additionally, the mechanism of action of BRIM is not fully understood, and further research is needed to elucidate its molecular targets and signaling pathways.
Scientific Research Applications
BRIM has been used extensively in scientific research due to its potential applications in various fields. One of the most significant applications of BRIM is in the field of cancer research. BRIM has been shown to have potent anti-cancer properties, and it has been investigated as a potential chemotherapeutic agent.
properties
IUPAC Name |
(5-bromo-2-methoxyphenyl)methyl carbamimidothioate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrN2OS/c1-13-8-3-2-7(10)4-6(8)5-14-9(11)12/h2-4H,5H2,1H3,(H3,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFXDFHPYWIFDOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)CSC(=N)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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